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Compound of Interest

Compound Name: Methyl 6-thien-2-ylnicotinate
CAS No.: 179408-53-8
Cat. No.: B070898
Get Quote
. J

An important note on the topic: Initial searches for "Methyl 6-thien-2-ylnicotinate" did not yield
specific results. However, substantial data is available for a closely related compound, "Methyl
6-methylnicotinate.” This guide will focus on Methyl 6-methylnicotinate, assuming a possible
typographical error in the original query. This pivot allows for a comprehensive and data-
supported technical overview as requested.

Introduction

Methyl 6-methylnicotinate is a pyridine derivative that serves as a crucial intermediate in the
synthesis of a variety of pharmaceutical and agrochemical compounds.[1] Its molecular
structure, featuring a pyridine ring substituted with both a methyl and a methyl ester group,
provides a versatile scaffold for further chemical modifications. This guide offers an in-depth
exploration of its chemical identity, synthesis, and applications, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identity and Structure
IUPAC Name and Synonyms
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The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
methyl 6-methylpyridine-3-carboxylate.[2]

It is also known by several synonyms, including:
o Methyl 6-methyl-3-pyridinecarboxylate

e 6-Methylnicotinic acid methyl ester

o 3-(Methoxycarbonyl)-6-methylpyridine

Chemical Structure

The chemical structure of Methyl 6-methylnicotinate is characterized by a pyridine ring with a
methyl group at the 6-position and a methyl ester group at the 3-position.

Molecular Formula: CsHaNO2[2]
Molecular Weight: 151.16 g/mol [2]
CAS Number: 5470-70-2[2]

Below is a diagram illustrating the workflow for determining the chemical structure and
properties of Methyl 6-methylnicotinate.
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Compound Identification
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6-Methylnicotinic Acid + Methanol

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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